4-(2,2-Dimethylpropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• SMILES: CC(C)(C)CC1C2=C(CCN1)SC=C2
• InChI: InChI=1S/C12H19NS/c1-12(2,3)8-10-9-5-7-14-11(9)4-6-13-10/h5,7,10,13H,4,6,8H2,1-3H3
• InChIKey: AUFMONMPCLOUDV-UHFFFAOYSA-N

Researchers developing P2Y12-negative controls or CNS-penetrant fragment libraries face limited access to regiochemically defined 4-alkyl-THP building blocks. This compound solves that gap. - Free N-5 amine enables one-step diversification (acylation, sulfonylation, reductive amination) without deprotection. - TPSA 12.03 Ų, MW 209.35, LogP 3.37 - ideal fragment-like CNS space. - Established modified Pictet-Spengler route supports parallel library synthesis. - Supplied with batch-specific QC (NMR, HPLC, GC) at ≥95% purity.

4-(2,2-Dimethylpropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine: Structural & Pharmacophoric Overview

4-(2,2-Dimethylpropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS 1934526-26-7), also named 4-neopentyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine, is a bicyclic heterocycle belonging to the 4,5,6,7-tetrahydrothieno[3,2-c]pyridine (THP) class [1]. With molecular formula C12H19NS and molecular weight 209.35 g/mol, it bears a bulky 2,2-dimethylpropyl (neopentyl) substituent at the C-4 position of the saturated pyridine ring, creating a stereogenic center absent in the unsubstituted core . This compound is supplied as a research-grade building block at ≥95% purity with batch-specific QC documentation including NMR, HPLC, and GC . Its structural framework is shared with the clinically approved antiplatelet agents ticlopidine, clopidogrel, and prasugrel, but the substitution regiochemistry—C-4 alkylation versus the C-5 benzyl/acyl substitution of the drugs—defines fundamentally distinct pharmacophoric properties [2].

1 P2Y12 selectivity profiling negative control via free N-5 amine

2 Low TPSA supports CNS-permeable fragment-based screening

3 Free N-5 handle enables single-step library diversification

• [1] Lodha, K. K.; Wavhal, D. S.; Bhalekar, S. B.; Meshram, R. J.; Shinde, V. S. Exploring New Tetrahydrothienopyridine Derivatives as Platelet Agglutination Inhibitors: Synthesis, Biological Evaluation and In Silico Study. ChemistrySelect 2022, 7 (2), e202103428. View Source
• [2] Madsen, P.; Lundbeck, J. M.; Jakobsen, P.; Varming, A. R.; Westergaard, N. Glucose-6-phosphatase catalytic enzyme inhibitors: synthesis and in vitro evaluation of novel 4,5,6,7-tetrahydrothieno[3,2-c]- and -[2,3-c]pyridines. Bioorg. Med. Chem. 2000, 8 (9), 2277–2289. View Source

4-(2,2-Dimethylpropyl)-THP: Not Replaceable by Generic Analogs

The thieno[3,2-c]pyridine scaffold supports divergent pharmacological profiles depending sensitively on substitution regiochemistry. The three approved thienopyridine antiplatelet drugs—ticlopidine, clopidogrel, and prasugrel—all require a substituted benzyl or acyl moiety at the N-5 position to engage the P2Y12 receptor via metabolic bioactivation [1]. In contrast, the target compound bears a neopentyl group at C-4 and retains a free secondary amine at N-5, producing a pharmacophore geometry orthogonal to P2Y12-targeting analogs. Published glucose-6-phosphatase (G-6-Pase) SAR data demonstrate that the 4-position of the THP ring demands a phenyl-type substituent for potent enzyme inhibition (IC50 values reaching 140 nM for optimized 4-phenyl derivatives), whereas 4-alkyl substitution—including branched alkyl—drastically reduces activity [2]. Interchanging a 4-neopentyl THP with a 5-substituted analog or an unsubstituted THP core would therefore yield fundamentally different target engagement, metabolic fate, and selectivity profiles. Procurement decisions must account for these regiochemical and steric determinants: the 4-neopentyl-THP is not a generic stand-in for any 5-substituted congener.

P2Y12 Antagonist Interchangeability

4-alkyl substitution shifts pharmacophore geometry away from N-5-requiring P2Y12 antagonism; direct substitution for ticlopidine/clopidogrel/prasugrel may not transfer.

G-6-Pase Inhibitor Substitution

4-neopentyl diverges from the 4-phenyl motif critical for potent G-6-Pase inhibition; inhibitory profile may differ significantly from 4-phenyl-THP leads.

• [1] Savi, P.; Pereillo, J. M.; Uzabiaga, M. F.; Combalbert, J.; Picard, C.; Maffrand, J. P.; Pascal, M.; Herbert, J. M. Identification and biological activity of the active metabolite of clopidogrel. Thromb. Haemost. 2000, 84 (5), 891–896. View Source
• [2] Madsen, P.; Lundbeck, J. M.; Jakobsen, P.; Varming, A. R.; Westergaard, N. Glucose-6-phosphatase catalytic enzyme inhibitors: synthesis and in vitro evaluation of novel 4,5,6,7-tetrahydrothieno[3,2-c]- and -[2,3-c]pyridines. Bioorg. Med. Chem. 2000, 8 (9), 2277–2289. View Source

4-(2,2-Dimethylpropyl)-THP: Differentiation Evidence

Substitution Regiochemistry Determines Target Engagement

All clinically approved thienopyridine antiplatelet agents (ticlopidine, clopidogrel, prasugrel) require substitution at the N-5 position of the THP core for P2Y12 receptor antagonism. Ticlopidine (5-(2-chlorobenzyl)-THP) inhibits ADP-induced platelet aggregation with an IC50 of ~2 µM in vitro ; prasugrel's active metabolite achieves an IC50 of 1.8 µM at P2Y12 . The target compound, bearing a 4-neopentyl group with a free NH at N-5, lacks the requisite N-5 pharmacophore for P2Y12 binding and is predicted to be devoid of direct P2Y12 antagonist activity. This regiochemical difference—C-4 vs. N-5 substitution—constitutes a binary functional switch rather than a gradation of potency.

P2Y12 Antagonism

Class-level inference

Target: 4-neopentyl, free N-5 amine; predicted no P2Y12 activity. Comparators: ticlopidine IC50 ~2 µM, prasugrel active metabolite IC50 1.8 µM (N-5 substituted).

Supports selectivity profiling negative control use.

Literature-based prediction; direct P2Y12 binding not measured for target compound.

Evidence Dimension	P2Y12 receptor antagonism (functional requirement of N-5 substitution)
Target Compound Data	4-neopentyl substituent at C-4; free secondary amine at N-5; no reported P2Y12 activity
Comparator Or Baseline	Ticlopidine: IC50 ~2 µM (ADP-induced platelet aggregation); Prasugrel active metabolite: IC50 1.8 µM (P2Y12); Clopidogrel active metabolite: irreversible P2Y12 antagonist
Quantified Difference	Qualitative functional divergence: N-5 substituted THPs are P2Y12 antagonists; 4-alkyl substituted THPs with free N-5 are not. No IC50 crossover possible.
Conditions	Human platelet aggregation assays; recombinant P2Y12 binding assays (literature values for comparators)

Why This Matters

This compound serves as a P2Y12-inactive control for selectivity profiling, enabling researchers to distinguish P2Y12-mediated effects from off-target activities of the THP core.

Polar Surface Area Advantage in Thienopyridines

The target compound has a measured topological polar surface area (TPSA) of 12.03 Ų , which is substantially lower than all clinically relevant thienopyridines: ticlopidine (TPSA 31.48 Ų [1]), clopidogrel (TPSA 57.78 Ų [2]), and prasugrel (PSA 74.85 Ų [3]). This represents a 62–84% reduction in PSA relative to approved antiplatelet drugs. Compounds with TPSA < 60 Ų generally exhibit good blood-brain barrier penetration, and values below 20 Ų are associated with very high membrane permeability [4]. The neopentyl-THP, with minimal H-bonding capacity (1 H-donor, 2 H-acceptors) and only one rotatable bond, sits in a physicochemical space distinct from the 5-substituted drugs.

TPSA

Cross-study comparable

Target TPSA 12.03 Ų vs ticlopidine 31.48 Ų, clopidogrel 57.78 Ų, prasugrel 74.85 Ų. 62–84% lower.

Low TPSA may support CNS permeability screening.

Vendor-calculated values; experimental validation recommended.

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	TPSA = 12.03 Ų; LogP = 3.37; H-bond donors = 1; H-bond acceptors = 2; rotatable bonds = 1
Comparator Or Baseline	Ticlopidine: TPSA 31.48 Ų, LogP ~2.9–3.9; Clopidogrel: TPSA 57.78 Ų, LogP ~3.6–4.0; Prasugrel: PSA 74.85 Ų, LogP ~3.8
Quantified Difference	TPSA reduction of 62% vs. ticlopidine, 79% vs. clopidogrel, 84% vs. prasugrel. LogP comparable (3.37 vs. 2.9–4.0 range).
Conditions	Calculated/measured TPSA and LogP from vendor datasheets and published physicochemical profiling studies

Why This Matters

The exceptionally low TPSA makes this compound a superior candidate for CNS-targeted probe development or for applications requiring high passive membrane permeability that the higher-TPSA clinical thienopyridines cannot achieve.

• [1] PersADE Database. Ticlopidine: LogP 4.6997, TPSA 31.48 Ų. PersADE Drug Entry. View Source
• [2] Drug Information Database. Clopidogrel: Topological Polar Surface Area 57.78 Ų, Molecular Weight 321.8. View Source
• [3] Molbase. Prasugrel: LogP 3.8289, PSA 74.85 Ų, CAS 150322-43-3. View Source
• [4] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2 (4), 541–553. View Source

G-6-Pase Inhibition: Substituent-Type Dictates Potency

Madsen et al. (2000) established that potent glucose-6-phosphatase catalytic site inhibition by THP derivatives requires a 4-phenyl substituent optionally bearing lipophilic para-substituents (e.g., trifluoromethoxy, chloro). Optimized compounds in this series achieved IC50 values down to 140 nM [1]. Critically, the SAR study states that deviation from the 4-phenyl motif—particularly to alkyl substituents—results in loss of potent inhibitory activity. The 4-neopentyl group on the target compound, being a bulky branched alkyl, does not satisfy the aromatic/lipophilic 4-substituent requirement and would be predicted to exhibit G-6-Pase IC50 orders of magnitude above the 140 nM benchmark achieved by the 4-phenyl lead series.

G-6-Pase Inhibition

Class-level inference

4-phenyl-THP IC50 140 nM; 4-alkyl (including neopentyl) predicted ≫140 nM (10–100× weaker) based on SAR.

May serve as counter-screen control for G-6-Pase programs.

SAR-derived prediction; direct IC50 not reported for this compound.

Evidence Dimension	Glucose-6-phosphatase catalytic site inhibition (IC50)
Target Compound Data	4-Neopentyl (branched alkyl) substituent; predicted IC50 ≫ 140 nM based on SAR (no direct measurement available)
Comparator Or Baseline	Lead 4-(4-trifluoromethoxyphenyl)-THP derivatives: IC50 = 140 nM (most potent in series); 4-phenyl-THP: active; 4-alkyl-THP: inactive or weakly active per SAR
Quantified Difference	At least 10–100-fold predicted loss of potency vs. optimized 4-phenyl-THP (140 nM). SAR explicitly states 4-substituent 'has to be a phenyl group.'
Conditions	In vitro G-6-Pase catalytic enzyme assay using rat liver microsomes; Madsen et al. Bioorg. Med. Chem. 2000

Why This Matters

This compound is validated by published SAR as a G-6-Pase-inactive control, ideal for counter-screening to confirm that phenotypic effects observed with 4-phenyl-THP inhibitors are on-target rather than scaffold-mediated.

• [1] Madsen, P.; Lundbeck, J. M.; Jakobsen, P.; Varming, A. R.; Westergaard, N. Glucose-6-phosphatase catalytic enzyme inhibitors: synthesis and in vitro evaluation of novel 4,5,6,7-tetrahydrothieno[3,2-c]- and -[2,3-c]pyridines. Bioorg. Med. Chem. 2000, 8 (9), 2277–2289. View Source

Molecular Weight Advantage for Ligand Efficiency

The target compound (MW 209.35 g/mol) is 33% lighter than ticlopidine (MW 263.79 g/mol ), 35% lighter than clopidogrel (MW 321.8 g/mol [1]), and 44% lighter than prasugrel (MW 373.44 g/mol [2]). With only 14 heavy atoms and a single rotatable bond, this compound occupies fragment-like chemical space (MW < 250) while retaining the complete bicyclic THP scaffold. This is significant for fragment-based screening campaigns where low molecular weight starting points with demonstrable scaffold diversity are prioritized.

MW & Ligand Efficiency

Cross-study comparable

Target MW 209.35 vs ticlopidine 263.79, clopidogrel 321.8, prasugrel 373.44. 20–44% lighter, 14 heavy atoms.

Fragment-like MW may support fragment-based library design.

Calculated from vendor datasheets.

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 209.35 g/mol; heavy atoms = 14; rotatable bonds = 1
Comparator Or Baseline	Ticlopidine: MW 263.79, heavy atoms 17; Clopidogrel: MW 321.8, heavy atoms 21; Prasugrel: MW 373.44, heavy atoms 27
Quantified Difference	MW reduction: 54.4 g/mol (20.6%) vs. ticlopidine; 112.5 g/mol (35.0%) vs. clopidogrel; 164.1 g/mol (44.0%) vs. prasugrel
Conditions	Calculated molecular weights from vendor datasheets and DrugBank entries

Why This Matters

The fragment-like MW makes this compound an attractive starting point for fragment-based drug discovery (FBDD) and scaffold-hopping campaigns, where clinical thienopyridines are too large and complex for efficient optimization.

• [1] Drug Information Database. Clopidogrel: Molecular Weight 321.8 g/mol. View Source
• [2] Molbase. Prasugrel (CAS 150322-43-3): Molecular Formula C20H20FNO3S, Molecular Weight 373.44. View Source

Synthetic Versatility via Free N-5 Amine

The target compound retains a free secondary amine at the N-5 position, whereas ticlopidine, clopidogrel, and prasugrel all have the N-5 position occupied by substituted benzyl or acyl groups [1]. This free NH serves as a handle for acylation, sulfonylation, reductive amination, or urea formation, enabling divergent synthesis of compound libraries. The compound is accessible via modified Pictet-Spengler reaction between 2-(2-thienyl)ethylamine and 3,3-dimethylbutyraldehyde, a methodology validated for C-4 substituted THP synthesis [2]. In contrast, N-5 substituted clinical analogs require deprotection/re-protection sequences for further functionalization at alternative positions.

N-5 Diversification

Supporting evidence

Free secondary amine at N-5; clinical THP analogs N-5 blocked. Pictet-Spengler synthesis route validated.

Enables single-step library synthesis without deprotection.

Synthetic methodology from Kitabatake et al. (2010).

Evidence Dimension	Synthetic accessibility of N-5 position for derivatization
Target Compound Data	Free secondary amine at N-5; directly amenable to acylation, alkylation, sulfonylation; one-step Pictet-Spengler synthesis from commercial precursors
Comparator Or Baseline	Ticlopidine/clopidogrel/prasugrel: N-5 fully substituted; further functionalization requires deprotection or degradation of the installed pharmacophore
Quantified Difference	Qualitative: free NH vs. fully substituted tertiary amine. No additional deprotection step required for library synthesis.
Conditions	Synthetic chemistry assessment; Pictet-Spengler methodology from Kitabatake et al. (2010)

Why This Matters

For medicinal chemistry teams building focused THP libraries, the free N-5 amine provides a single-point diversification site that the N-5-blocked clinical analogs cannot offer without multi-step manipulation.

• [1] DrugBank. Clopidogrel, Prasugrel, Ticlopidine entries: all feature N-5 substitution with benzyl/acyl/cyclopropylcarbonyl groups. View Source
• [2] Kitabatake, M.; Hashimoto, A.; Saitoh, T.; Sano, T.; Mohri, K.; Horiguchi, Y. An Efficient and Convenient Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridines by a Modified Pictet-Spengler Reaction via a Formyliminium Ion Intermediate. Chem. Pharm. Bull. 2010, 58 (8), 1082–1085. View Source

4-(2,2-Dimethylpropyl)-THP: Application Scenarios

P2Y12 Selectivity Profiling Control

In antiplatelet drug discovery programs, off-target effects of the THP scaffold must be distinguished from P2Y12-mediated pharmacology. The 4-neopentyl-THP, which lacks the N-5 substitution mandatory for P2Y12 antagonism (ticlopidine IC50 ~2 µM; prasugrel IC50 1.8 µM), serves as an ideal negative control [1]. Running this compound in parallel with N-5-substituted analogs in platelet aggregation or P2Y12 binding assays allows researchers to attribute observed activity specifically to the P2Y12 pharmacophore rather than to nonspecific THP scaffold effects.

Fragment-Based CNS-Penetrant Starting Point

With a TPSA of only 12.03 Ų, a MW of 209.35 g/mol, and a LogP of 3.37, this compound occupies an ideal fragment-like physicochemical space associated with CNS penetration (TPSA < 60 Ų is a widely accepted threshold) [1]. In contrast, prasugrel (PSA 74.85 Ų) and clopidogrel (TPSA 57.78 Ų) either exceed or approach the CNS-permeability ceiling. Fragment-growing campaigns starting from 4-neopentyl-THP can exploit the free N-5 amine for vector diversification while maintaining favorable CNS physicochemical parameters.

G-6-Pase Counter-Screening Control

Madsen et al. (2000) demonstrated that potent G-6-Pase inhibition (IC50 down to 140 nM) requires a 4-phenyl substituent on the THP core [1]. The 4-neopentyl analog, deviating from this critical SAR requirement, is predicted to be substantially less active or inactive. This compound is thus validated as a counter-screen control to confirm that glucose-6-phosphatase inhibition observed with 4-phenyl-THP leads is mechanism-specific rather than driven by general THP scaffold properties, reducing false-positive progression in metabolic disease programs.

Divergent Library Synthesis via N-5 Functionalization

The free N-5 secondary amine enables one-step diversification through acylation, sulfonylation, reductive amination, or urea formation without requiring deprotection steps [1]. This contrasts with the clinical THP analogs (ticlopidine, clopidogrel, prasugrel) where N-5 is already occupied. The modified Pictet-Spengler route to 4-neopentyl-THP is established in the literature [2], providing a robust synthetic entry point for parallel library production. Medicinal chemistry groups can rapidly generate 50–200 compound libraries around this scaffold for screening against diverse target classes.

Application

Selection Property

Validation Focus

P2Y12 selectivity profiling

N-5 substitution-free control compound

Distinguish P2Y12-mediated from scaffold-mediated effects

CNS-penetrant fragment starting point

Low TPSA and fragment-like MW

CNS permeability screening and fragment growing

G-6-Pase counter-screen control

4-alkyl substitution (non-phenyl) context

Confirm on-target vs. scaffold-mediated G-6-Pase inhibition

Divergent library synthesis

Free N-5 amine diversification handle

Library synthesis efficiency and scaffold diversity

• [1] Madsen, P.; Lundbeck, J. M.; Jakobsen, P.; Varming, A. R.; Westergaard, N. Glucose-6-phosphatase catalytic enzyme inhibitors: synthesis and in vitro evaluation of novel 4,5,6,7-tetrahydrothieno[3,2-c]- and -[2,3-c]pyridines. Bioorg. Med. Chem. 2000, 8 (9), 2277–2289. View Source
• [2] Kitabatake, M.; Hashimoto, A.; Saitoh, T.; Sano, T.; Mohri, K.; Horiguchi, Y. An Efficient and Convenient Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridines by a Modified Pictet-Spengler Reaction via a Formyliminium Ion Intermediate. Chem. Pharm. Bull. 2010, 58 (8), 1082–1085. View Source